Cas no 191-48-0 (decacyclene)

• Product name: decacyclene
• CAS No: 191-48-0
• MF: C₃₆H₁₈
• MW: 450.5281291008
• CID: 82076
• PubChem ID: 67448

decacyclene Chemical and Physical Properties

Names and Identifiers

• decacyclene
• benzo(a,a,a)triacenaphthylene
• Decacyclene Solution
• Decacycleneneat
• benzo[a,a',a"]triacenaphthylene
• Diacenaphtho[1,2-j,1',2'-l]fluoranthen
• Diacenaphtho[1,2-j:1',2-1]fluoroanthen
• Diacenaphtho[1,2-j:1',2'-l]fluoranthene
• Diacenaphtho[1,2'-l]fluoranthene
• Chalkacene
• TRI-PERI-NAPHTHYLENEBENZENE
• DECACYCLENE OEKANAL, 250 MG
• Diacenaphtho[1,2-j:1,2-l]fluoranthene
• diacenaphtho[1,2-j:1',2'-1]fluoranthene
• diacenaphtho[1,2-j:1’,2’-l]fluoranthene
• Decacyclene,95%
• Diacenaphtheno[1,2'-l]fluoranthen
• W-107732
• EINECS 205-889-0
• UNII-EZG7J41ZUH
• CUIWZLHUNCCYBL-UHFFFAOYSA-N
• Benzo(a,a',a'')triacenaphthylene
• decacyclo[24.7.1.1^{4,8.1^{15,19.0^{2,25.0^{3,13.0^{14,24.0^{30,34.0^{12,36.0^{23,35]hexatriaconta-1(33),2,4,6,8(36),9,11,13,15,17,19(35),20,22,24,26,28,30(34),31-octadecaene
• decacyclo[24.7.1.14,8.115,19.02,25.03,13.014,24.030,34.012,36.023,35]hexatriaconta-1(33),2,4,6,8(36),9,11,13,15,17,19(35),20,22,24,26,28,30(34),31-octadecaene
• 191-48-0
• NSC-60676
• NSC60676
• NS00026244
• Diacenaphtho[1,2-j:1,2-l]fluoranthene #
• FT-0624472
• NSC 60676
• tri-Perinaphthylene benzene
• AKOS015916160
• Diacenaphtho(1,2-j:1',2'-l)fluoranthene
• Diacenaphtheno[1,2-j:1',2'-l]fluoranthen
• EZG7J41ZUH
• Diacenaphtheno(1,2-j:1',2'-l)fluoranthen
• DTXSID4059754
• CS-0092550
• HY-125630
• decacyclo[24.7.1.1?,?.1(1)?,(1)?.0(2),(2)?.0(3),(1)(3).0(1)?,(2)?.0(3)?,(3)?.0(1)(2),(3)?.0(2)(3),(3)?]hexatriaconta-1(34),2(25),3(13),4,6,8(36),9,11,14(24),15(35),16,18,20,22,26,28,30,32-octadecaene
• BS-53690
• DTXCID9036012
• decacyclo[24.7.1.1?,?.1(1)?,(1)?.0(2),(2)?.0(3),(1)(3).0(1)?,(2)?.0(3)?,(3)?.0(1)(2),(3)?.0(2)(3),(3)?]hexatriaconta-1(34),2,4,6,8,10,12(36),13,15(35),16,18,20,22,24,26,28,30,32-octadecaene

• MDL： MFCD00003705
• Inchi： InChI=1S/C36H18/c1-7-19-8-2-14-23-28(19)22(13-1)31-32(23)34-26-17-5-11-21-12-6-18-27(30(21)26)36(34)35-25-16-4-10-20-9-3-15-24(29(20)25)33(31)35/h1-18H
• InChI Key： CUIWZLHUNCCYBL-UHFFFAOYSA-N
• SMILES： C1=CC2=C3C(=C1)C4=C(C3=CC=C2)C5=C(C6=CC=CC7=C6C5=CC=C7)C8=C4C9=CC=CC%10=C9C8=CC=C%10

Computed Properties

• Exact Mass: 450.14100
• Monoisotopic Mass: 450.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 36
• Rotatable Bond Count: 0
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 0A^2
• XLogP3: 9.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.467
• Melting Point: >300 °C(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 2.116
• PSA: 0.00000
• LogP: 10.08840
• Solubility: Not determined

decacyclene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S22-S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Safety Term：S22;S24/25

decacyclene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on decacyclene

Comprehensive Guide to Decacyclene (CAS No. 191-48-0): Properties, Applications, and Industry Insights

Decacyclene (CAS No. 191-48-0) is a polycyclic aromatic hydrocarbon (PAH) with a unique molecular structure, making it a subject of interest in both academic research and industrial applications. This compound, characterized by its fused aromatic rings, has garnered attention due to its potential uses in organic electronics, advanced materials, and specialty chemicals. In this article, we delve into the properties, synthesis, and modern applications of decacyclene, while addressing common queries such as "what is decacyclene used for" and "decacyclene solubility and stability."

The molecular formula of decacyclene is C₃₆H₁₈, and it belongs to the family of large PAHs. Its extended π-conjugation system contributes to its notable electronic properties, which are explored in fields like "organic semiconductors" and "carbon-based nanomaterials." Researchers often investigate its "photophysical behavior" and "thermal stability," as these traits are critical for applications in optoelectronics and coatings. The compound's CAS No. 191-48-0 serves as a unique identifier in chemical databases, ensuring accurate referencing in scientific literature.

One of the trending topics surrounding decacyclene is its role in "sustainable material development." With growing interest in eco-friendly alternatives, scientists are examining how PAHs like decacyclene can be incorporated into "green chemistry" initiatives. For instance, its potential as a precursor for "carbon dots" or "graphene analogs" aligns with the demand for renewable energy solutions. Users frequently search for "decacyclene synthesis methods" and "scalable production techniques," reflecting the industry's focus on cost-effective and environmentally benign processes.

In the realm of "advanced materials," decacyclene has shown promise in "organic light-emitting diodes (OLEDs)" and "photovoltaic devices." Its ability to facilitate charge transport makes it a candidate for next-generation displays and solar cells. Queries like "decacyclene in OLEDs" and "PAHs for energy storage" highlight the intersection of this compound with cutting-edge technology. Additionally, its "high thermal resistance" makes it suitable for high-performance coatings and adhesives, addressing industrial needs for durability under extreme conditions.

From a safety and handling perspective, decacyclene is generally regarded as stable under standard conditions. However, users often seek information on "decacyclene storage guidelines" and "compatibility with other chemicals." Proper handling ensures its longevity and effectiveness in research or manufacturing settings. The compound's "low solubility in water" but "moderate solubility in organic solvents" is another frequently discussed aspect, particularly in formulation studies.

In summary, decacyclene (CAS No. 191-48-0) is a versatile PAH with expanding relevance in modern science and industry. Its applications span from "electronic materials" to "sustainable innovations," driven by its unique structural and electronic properties. As research progresses, this compound is likely to play an increasingly prominent role in addressing technological and environmental challenges. For those exploring "PAH derivatives" or "aromatic hydrocarbon applications," decacyclene offers a compelling case study.